Cas no 67840-47-5 (OC(=O)CN(CC(O)=O)Ccn(CC([O-])=O)CC([O-])=O)

• Product Name: OC(=O)CN(CC(O)=O)Ccn(CC([O-])=O)CC([O-])=O
• CAS No: 67840-47-5
• MF: C₁₀H₁₄N₂O₈
• MW: 290.226763248444
• CID: 2696567
• Update Time: 2023-08-07

OC(=O)CN(CC(O)=O)Ccn(CC([O-])=O)CC([O-])=O Chemical and Physical Properties

Names and Identifiers

• 2-[2-[carboxylatomethyl(carboxymethyl)amino]ethyl-(carboxymethyl)amino]acetate
• EDTA(2-)
• STL089893
• Q27133403
• 2,2'-{ethane-1,2-diylbis[(carboxymethyl)imino]}diacetate (non-preferred name)
• OC(=O)CN(CC(O)=O)Ccn(CC([O-])=O)CC([O-])=O

• Inchi： 1S/C10H16N2O8/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)/p-2
• InChI Key： KCXVZYZYPLLWCC-UHFFFAOYSA-L
• SMILES： OC(CN(CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 336
• XLogP3: -4.6
• Topological Polar Surface Area: 161